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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of disodium phthalate, a

significant compound in various chemical and pharmaceutical applications. The synthesis route

from phthalic anhydride is a fundamental process involving the hydrolysis of an acid anhydride

followed by neutralization. This document outlines the reaction principles, stoichiometry, a

detailed experimental protocol, and relevant quantitative data to support researchers in the lab.

Reaction Mechanism and Stoichiometry
The synthesis of disodium phthalate from phthalic anhydride in an aqueous basic solution is a

two-step process. First, phthalic anhydride undergoes rapid hydrolysis in the presence of water

to open the anhydride ring, forming ortho-phthalic acid. Subsequently, the resulting phthalic

acid, being a dicarboxylic acid, is neutralized by two molar equivalents of sodium hydroxide to

yield the target compound, disodium phthalate, and water.[1]

Step 1: Hydrolysis of Phthalic Anhydride C₆H₄(CO)₂O + H₂O → C₆H₄(CO₂H)₂

Step 2: Neutralization of Phthalic Acid C₆H₄(CO₂H)₂ + 2 NaOH → Na₂C₈H₄O₄ + 2 H₂O

The overall reaction, therefore, demonstrates a 1:2 molar ratio between phthalic anhydride and

sodium hydroxide for complete conversion to the disodium salt.[1][2]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the synthesis of disodium
phthalate from phthalic anhydride.

Parameter Value Unit

Reactants

Molar Mass of Phthalic

Anhydride (C₈H₄O₃)
148.1 g/mol

Molar Mass of Sodium

Hydroxide (NaOH)
40.00 g/mol

Product

Molar Mass of Disodium

Phthalate (Na₂C₈H₄O₄)
210.1 g/mol

Stoichiometry

Molar Ratio (Phthalic

Anhydride : NaOH)
1 : 2 -

Physical Properties

Phthalic Anhydride Melting

Point
131.6 °C

Phthalic Anhydride Boiling

Point
295 (sublimes) °C

Phthalic Anhydride Solubility in

Water (20-25 °C)
0.62 (reacts slowly) g/100g

Detailed Experimental Protocol
This protocol details a standard laboratory procedure for the synthesis of disodium phthalate.

3.1 Materials and Equipment
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Reagents:

Phthalic Anhydride (C₈H₄O₃), high purity

Sodium Hydroxide (NaOH), pellets or solution

Distilled or Deionized Water

Equipment:

250 mL Beaker or Erlenmeyer flask

Magnetic stirrer and stir bar

Graduated cylinders

Weighing balance

pH meter or pH indicator strips

Heating mantle or hot plate (optional, for enhancing dissolution)

Crystallizing dish

Vacuum filtration apparatus (Büchner funnel, filter flask)

3.2 Procedure

Preparation of Sodium Hydroxide Solution:

Calculate the required mass of NaOH for a 2:1 molar ratio with the starting amount of

phthalic anhydride. For example, for 14.8 g (0.1 mol) of phthalic anhydride, 8.0 g (0.2 mol)

of NaOH is required.

In a 250 mL beaker, dissolve the calculated mass of NaOH in approximately 100 mL of

distilled water. Caution: This process is highly exothermic; use a borosilicate glass

container and stir continuously. Allow the solution to cool to room temperature.

Reaction with Phthalic Anhydride:
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Place the beaker containing the NaOH solution on a magnetic stirrer.

Slowly and portion-wise, add the pre-weighed phthalic anhydride to the stirring sodium

hydroxide solution. The anhydride will first hydrolyze to phthalic acid, which is then

immediately neutralized.[1]

Continue stirring until all the phthalic anhydride has dissolved completely. The reaction

mixture may warm up slightly. Gentle heating can be applied to facilitate dissolution if

necessary.

Reaction Completion and pH Adjustment:

Once the solution is clear, check the pH using a calibrated pH meter or pH strip. The final

pH should be basic (typically > 9) to ensure the complete formation of the disodium salt.

If the solution is not sufficiently basic, add a small amount of concentrated NaOH solution

dropwise until the target pH is reached.

Isolation of Disodium Phthalate:

The product can be isolated by evaporating the water. Transfer the solution to a large

crystallizing or evaporating dish and heat gently to reduce the volume.

As the water evaporates, white crystals of disodium phthalate will begin to form.

Alternatively, the product can be precipitated by adding a solvent in which it is insoluble

(e.g., ethanol), though this may require further purification.

Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol

to remove any residual impurities.

Dry the crystals in a desiccator or a low-temperature oven.

Yield Calculation:

Weigh the final dried product and calculate the percentage yield based on the initial

limiting reagent (phthalic anhydride).
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Visualized Workflows and Pathways
The following diagrams illustrate the logical flow of the synthesis and the chemical

transformation pathway.
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Caption: Experimental workflow for the synthesis of disodium phthalate.
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Caption: Chemical pathway from phthalic anhydride to disodium phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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